Cas no 1806983-55-0 (Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate)

• Product Name: Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate
• CAS No: 1806983-55-0
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4871737
• Update Time: 2025-06-13

Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate

• Inchi： 1S/C9H5F3N2O2/c1-16-9(15)5-3-14-8(12)4(2-13)6(5)7(10)11/h3,7H,1H3
• InChI Key： PGHKLDDTBSBMGM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N=CC=1C(=O)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate

Introduction to Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate (CAS No. 1806983-55-0)

Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate (CAS No. 1806983-55-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate is C₉H₄F₃N₂O₂, reflecting its complex composition. The presence of multiple fluorine atoms, a cyano group, and a carboxylate ester moiety contributes to its distinct chemical properties and reactivity. These features make it a promising candidate for further exploration in drug discovery and development.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules can significantly influence their biological activity, making them more effective and selective. Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate, with its dual fluorination at the 2-position and 4-position of the pyridine ring, represents an excellent example of such a fluorinated scaffold.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug development efforts.

Recent studies have demonstrated that pyridine derivatives can serve as effective scaffolds for kinase inhibitors. The unique structural features of Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate, including its electron-withdrawing cyano group and electron-donating ester moiety, can be strategically positioned to interact with specific residues in the kinase active site. This interaction can lead to the development of highly potent and selective inhibitors.

The difluoromethyl group in the molecule also contributes to its pharmacological properties. This group is known to enhance lipophilicity and metabolic stability, which are critical factors for drug efficacy. Additionally, the presence of multiple fluorine atoms can influence the electronic properties of the molecule, affecting its binding affinity and selectivity.

In addition to its potential in kinase inhibition, Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate may find applications in other therapeutic areas. For instance, it could be used as a building block for the synthesis of antiviral or antibacterial agents. The structural diversity offered by this compound allows for modifications that can target various biological pathways involved in these diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to construct the desired molecular framework efficiently.

The growing interest in fluorinated compounds has led to advancements in synthetic methodologies that facilitate their preparation. These methods have enabled researchers to access increasingly complex fluorinated structures with greater ease and precision. As a result, compounds like Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate are becoming more readily available for medicinal chemistry applications.

Evaluation of the pharmacokinetic properties of Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate is essential for determining its suitability as a drug candidate. Studies have shown that fluorinated compounds often exhibit improved bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. These characteristics are particularly important for oral drugs where absorption and distribution play critical roles.

In conclusion, Methyl 3-cyano-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate represents a promising intermediate in pharmaceutical research due to its unique structural features and potential applications in drug development. Its role in synthesizing kinase inhibitors and other bioactive molecules underscores its significance in medicinal chemistry. As synthetic methodologies continue to evolve, compounds like this will undoubtedly play an increasingly important role in the discovery and development of new therapeutic agents.